Cas no 40133-07-1 (4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid)

4,5,6,7-Tetrahydro-1-benzothiophene-2-carboxylic acid is a heterocyclic carboxylic acid featuring a saturated benzothiophene core. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its rigid, partially hydrogenated structure enhances stability while maintaining reactivity at the carboxylic acid and thiophene moieties. The compound is useful for constructing fused-ring systems or as a precursor for functionalized derivatives. Its balanced lipophilicity and electronic properties make it valuable in medicinal chemistry for modulating drug-like characteristics. The product is typically supplied with high purity, ensuring reliable performance in demanding synthetic workflows. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.

4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid structure

40133-07-1 structure

Product Name:4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid

CAS No:40133-07-1

MF:C₉H₁₀O₂S

MW:182.239501476288

MDL:MFCD00464469

CID:332174

PubChem ID:2063443

Update Time:2025-07-25

4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carboxylic acid
- 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid
- 4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID
- Benzo[b]thiophene-2-carboxylicacid, 4,5,6,7-tetrahydro-
- Carboxy-4,5,6,7-tetrahydro-1-benzothiophene
- 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid(SALTDATA: FREE)
- Benzo[b]thiophene-2-carboxylic acid, 4,5,6,7-tetrahydro-
- SMR000061095
- Enamine_001826
- Oprea1_686622
- MLS000096433
- ROLXOQXKNDKXTA-UHFFFAOYSA-N
- HMS1399C22
- HMS2179B15
- BCP07425
- SBB009460
- BDBM50427209
- STK349487
- BBL016248
- SCHEMBL1068704
- 4,5,6,7-Tetrahydro-benzo[b]thiophene-2-carboxylic acid;4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carboxylic Acid
- CCG-164988
- 4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carboxylicacid
- BB 0237591
- MFCD00464469
- FT-0677810
- 40133-07-1
- 4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid, AldrichCPR
- SY019439
- A848146
- EN300-05709
- CS-W008711
- CHEMBL1497209
- Z56822379
- AKOS000121728
- 4,5,6,7-tetrahydrobenzo[b]-thiophene-2-carboxylic acid
- AM20100064
- DTXSID70366266
- F8881-7803
- FS-3054
- ALBB-000244
- MDL： MFCD00464469
- Inchi： 1S/C9H10O2S/c10-9(11)8-5-6-3-1-2-4-7(6)12-8/h5H,1-4H2,(H,10,11)
- InChI Key： ROLXOQXKNDKXTA-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC2=C1CCCC2

Computed Properties

Exact Mass: 182.04000
Monoisotopic Mass: 181.032325
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.5
XLogP3: 2.7

Experimental Properties

Color/Form: No data available
Density: 1.317±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 196 ºC
Boiling Point: 368.1±42.0 °C at 760 mmHg
Flash Point: 176.4±27.9 °C
Refractive Index: 1.616
Solubility: Very slightly soluble (0.26 g/l) (25 º C),
Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
PSA: 65.54000
LogP: 2.32510

4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H315-H319-H335
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
HazardClass：IRRITANT
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	077911-250mg	4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carboxylic acid	40133-07-1	98%	250mg	￡27.00	2022-03-01
Fluorochem	077911-1g	4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carboxylic acid	40133-07-1	98%	1g	￡49.00	2022-03-01
Fluorochem	077911-5g	4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carboxylic acid	40133-07-1	98%	5g	￡162.00	2022-03-01
Fluorochem	077911-10g	4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carboxylic acid	40133-07-1	98%	10g	￡256.00	2022-03-01
Chemenu	CM112732-1g	4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid	40133-07-1	96%	1g	$63	2021-06-09
Chemenu	CM112732-5g	4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid	40133-07-1	96%	5g	$200	2021-06-09
Chemenu	CM112732-10g	4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid	40133-07-1	96%	10g	$294	2021-06-09
Chemenu	CM112732-25g	4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid	40133-07-1	96%	25g	$630	2021-06-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T845937-5g	4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carboxylic acid	40133-07-1	98%	5g	1,394.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EP570-1g	4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid	40133-07-1	98%	1g	502.0CNY	2021-07-16

4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:40133-07-1)4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid

Order Number:A848146

Stock Status:in Stock

Quantity:10g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:18

Price ($):168.0/420.0

Email:sales@amadischem.com

Product Official Link

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